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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650

Essential Safety and Handling Guide for BD1063
Dihydrochloride

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling BD1063 dihydrochloride. Adherence
to these procedures is essential for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Summary

BD1063 dihydrochloride is a potent and selective sigma-1 receptor antagonist.[1][2] While
comprehensive toxicological data is not available, the compound is classified as causing
serious eye irritation and should be handled as a potentially hazardous substance.[3][4]

Table 1: Hazard Summary for BD1063 Dihydrochloride

Hazard

o GHS Code Description Source
Classification
Serious Eye Causes serious eye
L H319 o [3]
Damagel/lirritation irritation.
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| General Hazard | - | This material should be considered hazardous until further information
becomes available. The chemical, physical, and toxicological properties have not been
completely investigated. |[3][4] |

Personal Protective Equipment (PPE) Protocol

A thorough risk assessment should be conducted before handling BD1063 dihydrochloride. The
following table outlines the minimum required PPE. All PPE should be inspected for defects
before use and removed before leaving the laboratory area.[5]

Table 2: Required Personal Protective Equipment (PPE) for Handling BD1063 Dihydrochloride

Task EyelFace Hand Body Respiratory
as
Protection Protection Protection Protection
N95-rated
Disposable, respirator or
Two pairs of long-sleeved higher,
Safety goggles . .
) ) . . powder-free, lab coat especially if
Handling Solid with side . .
o . chemical- shown to not handled in
(Weighing, shields or a ) ) .
) ] . resistant resist a chemical
Aliquoting) face shield.[3] .
(6] gloves (e.g., chemical fume hood or
nitrile).[3][7] permeability. ventilated
[31[7] enclosure.[3]
[6]
Work in a
certified chemical
Preparing Safety goggles Chemical- fume hood or
) o ] ) Long-sleeved lab )
Solutions with side shields.  resistant gloves e other ventilated
coat.
(Dissolving) [3] (e.g., nitrile).[3] enclosure to

avoid inhaling

aerosols.[3]

| Handling Solutions (General Use) | Safety glasses with side shields.[8] | Chemical-resistant
gloves (e.g., nitrile).[3] | Long-sleeved lab coat.[3] | Not required if handling small quantities in a
well-ventilated area.[3] |
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Operational Plan: Step-by-Step Handling
Procedures

The following workflow provides a procedural guide for the safe handling of BD1063
dihydrochloride from receipt to disposal.

Click to download full resolution via product page

Fig. 1. Safe Handling Workflow for BD1063 Dihydrochloride.

This protocol outlines the steps for safely preparing a stock solution from solid BD1063
dihydrochloride. The compound is soluble in water (up to 100 mM), DMSO (approx. 16 mg/ml),
and ethanol (approx. 5 mg/ml).[4][9]

» Preparation: Perform all operations within a certified chemical fume hood. Assemble and
inspect all required PPE as detailed in Table 2.

» Weighing: Carefully weigh the desired amount of the crystalline solid onto weigh paper or
directly into a tared conical tube.[4] Avoid generating dust.[3]

» Solubilization: Add the solvent of choice to the vessel containing the solid.[4] If necessary,
cap the vessel securely and vortex or sonicate until the solid is fully dissolved.[10] For
agueous solutions, use of an inert gas to purge the solvent is recommended.[4]
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e Filtration: For aqueous stock solutions intended for biological experiments, sterile filter the
solution through a 0.22 um filter before use.[10]

» Labeling and Storage: Clearly label the container with the compound name, concentration,
solvent, and date of preparation. Store the solution as recommended: -80°C for up to 6
months or -20°C for up to 1 month.[10] Aqueous solutions should not be stored for more than

one day.[4]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency. Ensure safety showers and
eyewash stations are accessible.[3]

In case of exposure, follow the procedures outlined in the Safety Data Sheet.[3]

Table 3: Emergency First Aid Procedures

Exposure Route First Aid Action

Immediately flush eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower
Eye Contact ) .

eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[3]

Remove contaminated clothing. Immediately
wash affected skin with plenty of soap and water

Skin Contact ) ] )
for at least 15 minutes. Seek medical attention.

[3]

Move the person to fresh air. If breathing is
) difficult, provide respiratory support. Do not use
Inhalation L .
mouth-to-mouth resuscitation. Seek medical

attention.[3]

| Ingestion | Wash out mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3] |
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o Evacuate: Alert others and evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Protect: Wear full PPE, including respiratory protection, impervious clothing, and eye/face
protection.[3]

o Contain: For spills of the solid, carefully sweep or vacuum the material into a sealed
container for disposal, avoiding dust generation. For liquid spills, cover with an inert,
absorbent material (e.g., diatomite, universal binders).[3]

» Clean: Once the spill is absorbed, collect the material into a hazardous waste container.
Decontaminate the spill area and equipment by scrubbing with alcohol.[3]

e Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.[3]

Disposal Plan

All waste containing BD1063 dihydrochloride must be treated as hazardous chemical waste.

o Chemical Waste: Collect all unused solid material and solutions in a clearly labeled, sealed
hazardous waste container.

o Contaminated Materials: Dispose of all used PPE (gloves, gowns), weigh boats, pipette tips,
and other contaminated disposable materials in a designated hazardous waste container.[6]

o Packaging: Empty containers should be rinsed three times with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[11] Dispose of the
decontaminated packaging in accordance with all federal, state, and local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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